3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde

• IUPAC Name: 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• InChI: InChI=1S/C14H15N3O4/c1-9-14(17(19)20)10(2)16(15-9)7-12-6-11(8-18)4-5-13(12)21-3/h4-6,8H,7H2,1-3H3
• InChI Key: LGQORZMQGBSBIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=C(C=CC(=C2)C=O)OC)C)[N+](=O)[O-]
• Molecular Formula: C14H15N3O4
• DSSTOX Substance ID: DTXSID501155075
• Molecular Weight: 289.29 g/mol
• CAS RN: 514800-77-2

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps. One notable method is the solvent-free synthesis , which yields a high percentage of the product. Researchers have reported an 84% yield using this approach. The compound’s melting point is around 200–201°C . Key spectroscopic data include IR peaks at 1698 cm⁻¹ (C=N stretching) and 1569 cm⁻¹ (C=C stretching) .

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Medicinal Chemistry: Pyrazole derivatives, such as 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde, are utilized in synthesizing various chemical compounds. For example, palladium(II) complexes with pyrazole-based Schiff base ligands have been synthesized and characterized for their potential cytotoxicity against cancer cells, highlighting the role of these derivatives in medicinal chemistry (Abu-Surrah et al., 2010).
• Heterocyclic Chemistry: This compound also plays a role in the synthesis of heterocyclic compounds, as demonstrated by the synthesis of various benzothiophene derivatives with potential antitumor and antioxidant activities (Bialy & Gouda, 2011).

Biological Applications

• Antibacterial and Antioxidant Properties: Some pyrazole derivatives exhibit promising antibacterial and antioxidant activities, contributing to the research in biological and pharmacological fields. This suggests a potential application of this compound in similar studies (Muthineni et al., 2016).

Synthetic Methodologies

• One-Pot Synthesis Techniques: Innovative one-pot synthesis techniques involving pyrazole compounds have been reported, enhancing the efficiency of chemical synthesis. This includes the synthesis of various pyrazole derivatives through solvent-free condensation/reduction reactions, showcasing the versatility of these compounds in synthetic methodologies (Becerra et al., 2021).

Theoretical and Computational Studies

• Density Functional Theory (DFT) Studies: DFT studies of bipyrazole derivatives, which are structurally related to the mentioned compound, have been conducted to understand their potential as corrosion inhibitors. This demonstrates the application of theoretical chemistry in predicting and analyzing the properties of pyrazole derivatives (Wang et al., 2006).

Mechanism of Action

Target of Action

It is known that compounds containing the1,3-diazole moiety, such as this one, show a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

For instance, some pyrazole derivatives have been found to exhibit antileishmanial and antimalarial activities . The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of a similar compound .

Biochemical Pathways

It is known that pyrazole derivatives can affect a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

The molecular properties of a similar compound, ethyl (3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)acetate, are known . This compound has a molecular weight of 302.39, which is within the range generally favorable for oral bioavailability .

Result of Action

It is known that pyrazole derivatives can have a wide range of effects due to their broad spectrum of biological activities .

Action Environment

It is known that factors like the molar ratio of oxidant-to-substrate, nature of ligand, metal ion, and counter-ion significantly influence the catalytic activities of similar compounds .